BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Solubility of
Dichlorodiphenylmethane in Organic Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dichlorodiphenoxymethane

Cat. No.: B1309874

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorodiphenylmethane, also known by synonyms such as benzophenone dichloride and a,a-
dichlorodiphenylmethane, is a chlorinated organic compound with the chemical formula
Ci13H10Clz. It serves as a precursor in various organic syntheses. A thorough understanding of
its solubility in different organic solvents is crucial for its application in reaction chemistry,
purification processes, and formulation development.

This technical guide provides a comprehensive overview of the solubility of
dichlorodiphenylmethane in a range of common organic solvents. Due to the limited availability
of specific quantitative data in peer-reviewed literature, this guide presents available qualitative
and quantitative solubility information for dichlorodiphenylmethane, supplemented with data for
the structurally analogous compounds, diphenylmethane and benzophenone, to provide a
predictive understanding of its solubility profile. Furthermore, detailed experimental protocols
for determining the solubility of organic compounds are provided to enable researchers to
generate precise data for their specific applications.

Physicochemical Properties of
Dichlorodiphenylmethane
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A summary of the key physicochemical properties of dichlorodiphenylmethane is presented in
Table 1.

Table 1: Physicochemical Properties of Dichlorodiphenylmethane

Property Value

Molecular Formula C13H10Cl2

Molecular Weight 237.12 g/mol

Appearance Colorless solid or slightly yellow liquid
Melting Point 146-150 °C (decomposes)[1]

Boiling Point 305 °C (lit)[1]

Density 1.235 g/mL at 25 °C (lit.)[1]

Solubility of Dichlorodiphenylmethane
Qualitative and Quantitative Solubility Data

Qualitative data indicates that dichlorodiphenylmethane is soluble in several common organic
solvents. It is important to note that dichlorodiphenylmethane reacts with water. A single
quantitative data point for its solubility in dimethyl sulfoxide (DMSO) has been found. This
information is summarized in Table 2.

Table 2: Solubility of Dichlorodiphenylmethane in Various Solvents

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/pdf/Solubility_of_2_5_Dimethyldiphenylmethane_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Solubility_of_2_5_Dimethyldiphenylmethane_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Solubility_of_2_5_Dimethyldiphenylmethane_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Solvent Chemical Class Solubility
Diethyl Ether Ether Soluble[2]
Benzene Aromatic Hydrocarbon Soluble[2]
Ethanol Alcohol Soluble[2]
Toluene Aromatic Hydrocarbon Soluble[2]
Dimethyl Sulfoxide (DMSO) Sulfoxide 55 mg/mL
Water Protic Reacts[2]

Solubility of Structurally Analogous Compounds

To further predict the solubility behavior of dichlorodiphenylmethane, the solubility of
structurally similar compounds, diphenylmethane and benzophenone, is presented in Table 3.
The non-polar nature of diphenylmethane and the moderately polar nature of benzophenone
provide a useful framework for estimating the solubility of dichlorodiphenylmethane.

Table 3: Solubility of Diphenylmethane and Benzophenone in Organic Solvents
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Compound Solvent Solubility
Diphenylmethane Diethyl Ether >10%][3]
Ethanol >10%][3]

Chloroform >10%][3]

Benzene Soluble[3]

Hexane Soluble[3]

Benzophenone Acetone Very soluble[4]
Acetic Acid Very soluble[4]

Benzene Soluble[4]

Methanol Soluble[4]

Chloroform Soluble[5]

Diethyl Ether 1gin6mL[4]

Ethanol 1gin 7.5 mL[4]

Based on the available data and the principle of "like dissolves like," dichlorodiphenylmethane
is expected to exhibit good solubility in non-polar and moderately polar aprotic solvents. Its
solubility in polar protic solvents, other than its reactivity with water, is likely to be lower.

Experimental Protocols for Solubility Determination

The following are detailed methodologies for the experimental determination of the solubility of
a solid organic compound like dichlorodiphenylmethane in an organic solvent.

Gravimetric Method (Shake-Flask Method)

This method involves preparing a saturated solution, separating the dissolved solute, and
determining its mass after solvent evaporation.

4.1.1 Materials

» Dichlorodiphenylmethane
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e Selected organic solvent(s)

e Analytical balance

o Thermostatically controlled shaker or water bath

« Filtration apparatus (e.g., syringe filters)

e Glass vials with screw caps

e Evaporating dish

e Vacuum oven

4.1.2 Procedure

o Preparation of Saturated Solution: Add an excess amount of dichlorodiphenylmethane to a
glass vial containing a known volume of the organic solvent. The presence of undissolved
solid is essential to ensure saturation.

o Equilibration: Seal the vial and place it in a thermostatically controlled shaker or water bath
set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient time (typically
24-48 hours) to reach equilibrium.

o Phase Separation: Allow the vial to stand undisturbed at the constant temperature for several
hours to allow the excess solid to settle.

o Sample Withdrawal and Filtration: Carefully withdraw a known volume of the clear
supernatant using a syringe. Attach a syringe filter (of a material compatible with the solvent)
and filter the solution into a pre-weighed evaporating dish.

¢ Solvent Evaporation: Place the evaporating dish in a fume hood to allow the solvent to
evaporate. Gentle heating in a vacuum oven at a temperature below the boiling point of the
solvent and the decomposition temperature of dichlorodiphenylmethane can be used to
expedite this process.

o Mass Determination: Once the solvent is completely evaporated, dry the evaporating dish in
a vacuum oven until a constant mass is achieved.
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 Calculation: Calculate the mass of the dissolved dichlorodiphenylmethane by subtracting the
initial mass of the empty evaporating dish from the final mass. Express the solubility in the
desired units (e.g., g/100 mL, mg/mL, or mol/L).

UV/IVis Spectrophotometric Method

This method is suitable for compounds that absorb UV/Vis radiation and offers higher
sensitivity than the gravimetric method.

4.2.1 Materials

Dichlorodiphenylmethane

Selected organic solvent(s) (UV grade)

UV/Vis spectrophotometer

Volumetric flasks and pipettes

Materials for preparing a saturated solution as in the gravimetric method.
4.2.2 Procedure

o Determination of Maximum Absorbance (Amax): Prepare a dilute solution of
dichlorodiphenylmethane in the chosen solvent and scan its UV/Vis spectrum to determine
the wavelength of maximum absorbance (Amax).

» Preparation of Calibration Curve: Prepare a series of standard solutions of
dichlorodiphenylmethane of known concentrations in the solvent. Measure the absorbance of
each standard at the Amax and plot a calibration curve of absorbance versus concentration.

o Preparation of Saturated Solution: Prepare a saturated solution of dichlorodiphenylmethane
as described in the gravimetric method (steps 1-3).

o Sample Preparation and Analysis: Withdraw a sample of the clear supernatant and dilute it
with a known volume of the solvent to bring the absorbance within the linear range of the
calibration curve. Measure the absorbance of the diluted sample at Amax.
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o Calculation: Use the equation of the calibration curve to determine the concentration of the
diluted sample. Calculate the concentration of the original saturated solution by multiplying
by the dilution factor. This concentration represents the solubility.

Experimental Workflow Visualization

The following diagrams illustrate the logical workflow for determining the solubility of
dichlorodiphenylmethane.
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Caption: Experimental workflow for solubility determination.
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Caption: Solubility relationships of Dichlorodiphenylmethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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